2-Bromo-3-isopropylpyridine

• IUPAC Name: 2-bromo-3-propan-2-ylpyridine
• InChI: InChI=1S/C8H10BrN/c1-6(2)7-4-3-5-10-8(7)9/h3-6H,1-2H3
• InChI Key: JEBINPKMSQABNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=CC=C1)Br
• Molecular Formula: C8H10BrN
• Molecular Weight: 200.08 g/mol
• CAS No.: 1417518-11-6

Description

2-Bromo-3-isopropylpyridine (2BIP) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a heterocyclic compound, which is composed of a five-membered ring of a pyridine and a bromine atom. 2BIP is a colorless liquid with a boiling point of 106 °C and a melting point of -14 °C. It is insoluble in water and has a distinct pungent odor. 2BIP has been used in a variety of research and industrial applications, including synthesis of pharmaceuticals, catalysis, and organic synthesis.

Scientific Research Applications

Directed Deprotonation-Transmetalation

Regioselective deprotonation of pyridines, including 2-bromopyridine, can be used to create various substituted pyridines through a Li/Zn transmetalation and Pd-mediated coupling process. This method offers a flexible approach to synthesizing 2,3-disubstituted pyridines and other isomers, demonstrating the utility of 2-bromopyridine derivatives in complex organic syntheses (Karig, Spencer, & Gallagher, 2001).

Isostructurality in Hydrogen Bonds

Investigations into compounds like 2-chloromethylpyridinium chloride and 3-bromomethylpyridinium bromide, which are essentially isostructural, highlight the role of 2-bromo-3-isopropylpyridine in understanding hydrogen-bonded structures. This research contributes to the broader understanding of molecular interactions and structures in chemistry (Jones & Vancea, 2003).

Suzuki Cross-Coupling in Pyridine Derivatives Synthesis

The Suzuki cross-coupling reaction has been effectively used to synthesize novel pyridine derivatives, starting from compounds like 5-bromo-2-methylpyridin-3-amine. These derivatives, which potentially include this compound-related compounds, exhibit significant biological activities, such as anti-thrombolytic and biofilm inhibition activities (Ahmad et al., 2017).

Hydrodehalogenation over Palladium Catalysts

The hydrodehalogenation of bromopyridines, including this compound, over palladium catalysts, offers insights into the potential for chemical transformations of these compounds. This research is significant for understanding the chemical behavior of bromopyridines and their interactions with catalysts (Gurovets, Sharf, & Belen'kii, 1985).

Bromination in Synthetic Methods

The bromination of methylpyridines in fuming sulfuric acid, relevant to the study of this compound, demonstrates a method to form bromo derivatives in the pyridine nucleus. This research is valuable for synthetic chemistry, providing efficient methods for creating brominated pyridines (Does & Hertog, 2010).

Metallation of Isopropylpyridine

The successful metallation and functionalization of 2-isopropylpyridine, a close relative of this compound, using potassium diisopropylamide, opens up possibilities for creating a wide range of electrophiles. This process is significant for the development of new chemical compounds and reactions (Pasquinet, Rocca, Marsais, Godard, & Quéguiner, 1998).

Synthesis of Pyrimidines

The synthesis of 2-isopropyipyrimidine and its derivatives, which are structurally related to this compound, outlines potential routes for creating new pyrimidine compounds. These synthetic pathways are important for the exploration of new medicinal and chemical entities (Brown & Waring, 1977).

Safety and Hazards

2-Bromo-3-isopropylpyridine is classified under GHS07 for safety. It may cause skin irritation (H315), serious eye irritation (H319), and may be harmful if inhaled (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

It’s worth noting that brominated organic compounds often interact with a variety of biological targets, including enzymes and receptors, due to their structural similarity to naturally occurring molecules .

Mode of Action

Brominated compounds often act by forming covalent bonds with their targets, leading to changes in the target’s function .

Biochemical Pathways

Brominated compounds can potentially affect a wide range of biochemical pathways due to their broad reactivity .

Pharmacokinetics

The compound’s physical properties, such as its molecular weight (20008) and its liquid physical form, suggest that it may have good bioavailability .

Result of Action

Brominated compounds can have a wide range of effects at the molecular and cellular level, depending on their specific targets and mode of action .

Action Environment

The action, efficacy, and stability of 2-Bromo-3-isopropylpyridine can be influenced by various environmental factors. For instance, the compound is recommended to be stored in an inert atmosphere at 2-8°C, suggesting that it may be sensitive to oxygen and temperature .